Cas no 2138013-92-8 (methyl 2-cyclopropanecarbonyl-4-oxopentanoate)
2138013-92-8 structure
Product Name:methyl 2-cyclopropanecarbonyl-4-oxopentanoate
CAS No:2138013-92-8
MF:C10H14O4
MW:198.215763568878
CID:5796351
PubChem ID:165483023
Update Time:2024-01-10
methyl 2-cyclopropanecarbonyl-4-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-cyclopropanecarbonyl-4-oxopentanoate
- 2138013-92-8
- EN300-1105012
-
- Inchi: 1S/C10H14O4/c1-6(11)5-8(10(13)14-2)9(12)7-3-4-7/h7-8H,3-5H2,1-2H3
- InChI Key: KFPBMJLYLSCRON-UHFFFAOYSA-N
- SMILES: O=C(C(C(=O)OC)CC(C)=O)C1CC1
Computed Properties
- Exact Mass: 198.08920892g/mol
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 60.4Ų
methyl 2-cyclopropanecarbonyl-4-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105012-0.05g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1105012-0.1g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1105012-0.25g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1105012-0.5g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1105012-1.0g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 1g |
$770.0 | 2023-06-10 | ||
| Enamine | EN300-1105012-2.5g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1105012-5.0g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 5g |
$2235.0 | 2023-06-10 | ||
| Enamine | EN300-1105012-10.0g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 10g |
$3315.0 | 2023-06-10 | ||
| Enamine | EN300-1105012-1g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1105012-5g |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate |
2138013-92-8 | 95% | 5g |
$2235.0 | 2023-10-27 |
methyl 2-cyclopropanecarbonyl-4-oxopentanoate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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